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Compound of Interest

Compound Name: 1,10-Diiododecane

Cat. No.: B1670033

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,10-Diiododecane is a linear bifunctional alkyl iodide that serves as a valuable building block
and crosslinking agent in organic synthesis and materials science. Its ten-carbon aliphatic
chain is terminated at both ends by iodine atoms, rendering it susceptible to nucleophilic
substitution reactions. This property makes it a key intermediate in the synthesis of various
compounds, including quaternary ammonium salts with antiseptic properties like dequalinium
chloride. This technical guide provides a comprehensive overview of the physicochemical
properties of 1,10-diiododecane, along with detailed experimental protocols for its synthesis
and key applications.

Physicochemical Properties

The fundamental physicochemical properties of 1,10-diiododecane are summarized in the
table below, providing a quick reference for laboratory use.
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Property Value Reference(s)
Molecular Formula C1oHzol2 [1112113114]
Molecular Weight 394.07 g/mol [1]
CAS Number 16355-92-3
White to yellow or orange
Appearance _
powder, lump, or clear liquid.
Melting Point 33-35°C
Boiling Point 197-200 °C at 12 mmHg
Density 2.35 g/cm?3
Refractive Index 1.4824 (estimate)
N Soluble in methanol. Insoluble
Solubility )
In water.
Flash Point >110 °C (>230 °F)
Keep in a dark place, sealed in
Storage a dry, room temperature
environment.
Sensitivity Light sensitive.

Experimental Protocols
Synthesis of 1,10-Diiododecane via the Finkelstein
Reaction

The Finkelstein reaction is a widely used method for the synthesis of alkyl iodides from the
corresponding alkyl chlorides or bromides. This reaction is an equilibrium process that can be
driven to completion by taking advantage of the differential solubility of the halide salts in a
suitable solvent, typically acetone.

Reaction Principle:
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The reaction proceeds via an Sn2 mechanism where an iodide ion from a soluble salt (e.g.,
sodium iodide) displaces a bromide or chloride from the alkyl chain. The newly formed sodium
bromide or chloride is insoluble in acetone and precipitates out of the solution, thus driving the
equilibrium towards the formation of the alkyl iodide.

Starting Materials:

e 1,10-Dibromodecane (or 1,10-Dichlorodecane)
e Sodium lodide (Nal)

o Acetone (anhydrous)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
1,10-dibromodecane in a minimal amount of anhydrous acetone.

o Add a stoichiometric excess (typically 2.5 to 3 equivalents) of sodium iodide to the solution.

o Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by
the formation of a white precipitate (NaBr or NacCl).

o Continue refluxing for several hours (typically 24-48 hours) until the reaction is complete (can
be monitored by TLC or GC-MS).

» After completion, allow the reaction mixture to cool to room temperature.
« Filter the mixture to remove the precipitated sodium bromide/chloride.

o The filtrate, containing the dissolved 1,10-diiododecane, is then concentrated under
reduced pressure to remove the acetone.

e The crude product is then purified. Acommon method is to dissolve the residue in a water-
immiscible organic solvent (e.g., dichloromethane or diethyl ether), wash the organic layer
with an agueous solution of sodium thiosulfate to remove any residual iodine, followed by a
wash with brine.
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e The organic layer is then dried over an anhydrous drying agent (e.g., MgSOa or Na2S0a),
filtered, and the solvent is evaporated under reduced pressure to yield the purified 1,10-
diiododecane.

Products & By-product

Reactants S 1,10-Diiododecane
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Diagram 1: Logical workflow for the synthesis of 1,10-diiododecane via the Finkelstein
reaction.

Application in the Synthesis of Dequalinium Chloride

1,10-Diiododecane is a key reagent in the synthesis of dequalinium chloride, a bis-quaternary
ammonium antiseptic. The synthesis involves the quaternization of two molecules of 4-amino-
2-methylquinoline (lepidine) with one molecule of 1,10-diiododecane.

Reaction Principle:

This is a bimolecular nucleophilic substitution (Sn2) reaction where the nitrogen atom of the
quinoline ring acts as a nucleophile, attacking the terminal carbon atoms of the 1,10-
diiododecane and displacing the iodide ions. This results in the formation of a dicationic
species with iodide as the counter-ion (dequalinium iodide), which is then converted to
dequalinium chloride.

Starting Materials:
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4-Amino-2-methylquinoline

1,10-Diiododecane

Solvent (e.g., N,N-dimethylformamide, ethylene glycol dimethyl ether)

Hydrochloric acid
Procedure:

e Dissolve 2-methyl-4-aminoquinoline and 1,10-diiododecane in a suitable solvent in a
reaction vessel. The molar ratio of 2-methyl-4-aminoquinoline to 1,10-diiododecane is
typically in the range of 2-3:1.

e Heat the reaction mixture to a temperature between 80-180 °C.

» Maintain the reaction at this temperature with stirring for a specified period to allow for the
formation of dequalinium iodide.

 After the reaction is complete, the dequalinium iodide intermediate is isolated.

o The dequalinium iodide is then treated with hydrochloric acid to exchange the iodide counter-
ions for chloride ions, yielding a crude dequalinium chloride product.

e The crude product is then purified by recrystallization from a suitable solvent or a mixture of
solvents to obtain the final, purified dequalinium chloride.
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Diagram 2: Experimental workflow for the synthesis of dequalinium chloride using 1,10-
diiododecane.

Other Key Applications

Beyond the synthesis of dequalinium chloride, 1,10-diiododecane is utilized in several other
areas of chemical synthesis:

o Alkylation Agent: It is employed as an alkylating agent in the synthesis of symmetrical and
unsymmetrical bis-cryptophanes.

o Crosslinking Reagent: It serves as a crosslinking reagent for polymers such as
tetrabutylammonium polygalacturonic acid.

e Precursor to Decane: It can be used to produce decane at a temperature of 20°C.

e Electrochemical Studies: The electrochemical reduction of 1,10-diiododecane has been
investigated, providing insights into the mechanisms of carbon-halogen bond cleavage.

Safety and Handling

1,10-Diiododecane is classified as an irritant. It can cause skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335). Therefore, appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated area or a fume hood. It
is also light-sensitive and should be stored in a tightly sealed container in a dark, dry place. For
detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of 1,10-Diiododecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670033#physicochemical-properties-of-1-10-
diiododecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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